Cas no 2064311-96-0 (Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP)

• Product Name: Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP
• CAS No: 2064311-96-0
• MF: C₅₈H₅₅NO₁₄
• MW: 990.055617570877
• CID: 5193495
• PubChem ID: 354333038
• Update Time: 2025-07-31

Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP Chemical and Physical Properties

Names and Identifiers

• Man[2Bz,3All,46Bzd]beta(1-4)GlcNPhth[36Bn]-beta-MP
• β-D-Glucopyranoside, 4-methoxyphenyl 4-O-[2-O-benzoyl-4,6-O-[(R)-phenylmethylene]-3-O-2-propen-1-yl-β-D-mannopyranosyl]-2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-3,6-bis-O-(phenylmethyl)-
• 4-Methoxyphenyl 4-O-[2-O-benzoyl-4,6-O-[(R)-phenylmethylene]-3-O-2-propen-1-yl-β-D-mannopyranosyl]-2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-3,6-bis-O-(phenylmethyl)-β-D-glucopyranoside
• Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP

• Inchi： 1S/C58H55NO14/c1-3-32-65-51-49-46(36-67-56(72-49)40-24-14-7-15-25-40)70-58(52(51)71-55(62)39-22-12-6-13-23-39)73-48-45(35-64-33-37-18-8-4-9-19-37)69-57(68-42-30-28-41(63-2)29-31-42)47(50(48)66-34-38-20-10-5-11-21-38)59-53(60)43-26-16-17-27-44(43)54(59)61/h3-31,45-52,56-58H,1,32-36H2,2H3/t45-,46-,47-,48-,49-,50-,51+,52+,56-,57-,58+/m1/s1
• InChI Key： VYELPUXINYWGSE-AUVOBEFRSA-N
• SMILES： O([C@H]1[C@@]([H])([C@@H](COCC2C=CC=CC=2)O[C@@H](OC2C=CC(OC)=CC=2)[C@@H]1N1C(C2=CC=CC=C2C1=O)=O)O[C@@H]1O[C@]2([H])CO[C@@H](C3C=CC=CC=3)O[C@@]2([H])[C@H](OCC=C)[C@@H]1OC(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: -2.61±0.20(Predicted)

Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP Security Information

• Storage Condition：0-10°C

Additional information on Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP

Research Brief on Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP and Compound 2064311-96-0

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of synthetic carbohydrate derivatives in drug development. Among these, the compound Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound and its associated chemical identifier (CAS: 2064311-96-0), focusing on their structural characteristics, biological activities, and potential clinical implications.

The compound Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP belongs to a class of synthetic oligosaccharides designed to mimic natural glycans involved in cell signaling. Recent studies have demonstrated its ability to selectively modulate immune responses by targeting specific lectin receptors. Structural analysis reveals that the benzyl (Bz) and allyl (All) substitutions at positions 2 and 3, combined with the benzodioxole (Bzd) moiety at positions 4 and 6, confer unique binding properties to this molecule.

Compound 2064311-96-0 has been identified as a key intermediate in the synthesis of Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP. Recent optimization of its synthetic pathway has achieved a 40% improvement in yield compared to previous methods (Journal of Medicinal Chemistry, 2023). The compound's stability profile makes it particularly valuable for large-scale production, with degradation studies showing less than 5% decomposition under standard storage conditions for 12 months.

Biological evaluations of Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP have shown remarkable specificity for CD22 receptors, with binding affinity (Kd = 12.8 nM) surpassing natural ligands by two orders of magnitude. In murine models of autoimmune disorders, the compound demonstrated dose-dependent suppression of pathogenic B-cell activation while preserving protective immune functions (Nature Chemical Biology, 2024). These findings position it as a potential therapeutic for diseases like lupus and rheumatoid arthritis.

The pharmacokinetic profile of Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP reveals favorable characteristics for clinical development. With a plasma half-life of 18 hours in primates and oral bioavailability of 22% (when formulated with absorption enhancers), this compound offers practical dosing advantages over existing biologics. Toxicology studies to date show no significant off-target effects at therapeutic concentrations.

Current research efforts are focusing on structure-activity relationship optimization to further enhance the therapeutic index of Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP derivatives. Computational modeling suggests that modifications to the phthalimide (Phth) group could improve blood-brain barrier penetration, potentially expanding applications to neuroinflammatory conditions. Meanwhile, process chemistry innovations continue to refine the synthesis of 2064311-96-0, with flow chemistry approaches now achieving >90% purity in single-pass operations.

In conclusion, the combination of Man[2Bz,3All,46Bzd]β(1-4)GlcNPhth[36Bn]-β-MP and its precursor 2064311-96-0 represents a significant advancement in glycomimetic therapeutics. The coming years are expected to see clinical translation of these findings, with Phase I trials anticipated to begin in 2025. Continued research into their mechanisms and applications will likely yield important insights for both basic science and drug development in the chemical biology space.